Cas no 1263210-16-7 (1-Allyloxymethyl-1H-pyrazol-4-ylamine)

• Product Name: 1-Allyloxymethyl-1H-pyrazol-4-ylamine
• CAS No: 1263210-16-7
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5148778
• Update Time: 2025-06-08

1-Allyloxymethyl-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-ALLYLOXYMETHYL-1H-PYRAZOL-4-YLAMINE
• 1-[(prop-2-en-1-yloxy)methyl]-1h-pyrazol-4-amine
• 1-((Allyloxy)methyl)-1h-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[(2-propen-1-yloxy)methyl]-
• 1-Allyloxymethyl-1H-pyrazol-4-ylamine

• Inchi： 1S/C7H11N3O/c1-2-3-11-6-10-5-7(8)4-9-10/h2,4-5H,1,3,6,8H2
• InChI Key： NTJGEPCVYMVNKK-UHFFFAOYSA-N
• SMILES： O(CC=C)CN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1

Additional information on 1-Allyloxymethyl-1H-pyrazol-4-ylamine

Research Brief on 1-Allyloxymethyl-1H-pyrazol-4-ylamine (CAS: 1263210-16-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-Allyloxymethyl-1H-pyrazol-4-ylamine (CAS: 1263210-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structural features, including the pyrazole core and allyloxymethyl group, make it a promising scaffold for designing novel bioactive molecules.

Recent studies have highlighted the role of 1-Allyloxymethyl-1H-pyrazol-4-ylamine as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The compound's ability to modulate kinase activity while maintaining low cytotoxicity underscores its potential as a pharmacophore in oncology drug design.

In addition to its applications in kinase inhibition, 1-Allyloxymethyl-1H-pyrazol-4-ylamine has shown promise in antimicrobial research. A recent preprint on bioRxiv reported its incorporation into novel quorum-sensing inhibitors, which disrupt bacterial communication and biofilm formation. The study revealed that derivatives of this compound exhibited potent activity against Pseudomonas aeruginosa, a pathogen notorious for antibiotic resistance. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

The synthetic accessibility of 1-Allyloxymethyl-1H-pyrazol-4-ylamine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This advancement is particularly significant for industrial applications, as it addresses previous challenges in large-scale production. The new method employs green chemistry principles, reducing the environmental impact of the synthesis process.

Pharmacokinetic studies of 1-Allyloxymethyl-1H-pyrazol-4-ylamine derivatives have provided valuable insights into their drug-like properties. Research published in European Journal of Pharmaceutical Sciences demonstrated favorable absorption and metabolic stability profiles for several lead compounds derived from this scaffold. These findings support the continued investigation of this chemical entity in preclinical development programs.

Looking forward, the versatility of 1-Allyloxymethyl-1H-pyrazol-4-ylamine suggests potential applications beyond its current uses. Computational studies predict its utility in designing allosteric modulators for G protein-coupled receptors (GPCRs), which could expand its therapeutic scope to neurological and metabolic disorders. Ongoing research efforts are exploring these possibilities, with preliminary results expected in late 2024.